Cas no 2137145-52-7 (tert-butyl (2R)-2-butanoyl-2-methylpyrrolidine-1-carboxylate)

• Product Name: tert-butyl (2R)-2-butanoyl-2-methylpyrrolidine-1-carboxylate
• CAS No: 2137145-52-7
• MF: C₁₄H₂₅NO₃
• MW: 255.353204488754
• CID: 6414864
• PubChem ID: 165464425
• Update Time: 2025-06-13

tert-butyl (2R)-2-butanoyl-2-methylpyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-796576
• 2137145-52-7
• tert-butyl (2R)-2-butanoyl-2-methylpyrrolidine-1-carboxylate

• Inchi： 1S/C14H25NO3/c1-6-8-11(16)14(5)9-7-10-15(14)12(17)18-13(2,3)4/h6-10H2,1-5H3/t14-/m1/s1
• InChI Key： FQZQYBICRZNJQI-CQSZACIVSA-N
• SMILES： O(C(C)(C)C)C(N1CCC[C@]1(C)C(CCC)=O)=O

Computed Properties

• Exact Mass: 255.18344366g/mol
• Monoisotopic Mass: 255.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 46.6Ų

Additional information on tert-butyl (2R)-2-butanoyl-2-methylpyrrolidine-1-carboxylate

Comprehensive Overview of tert-butyl (2R)-2-butanoyl-2-methylpyrrolidine-1-carboxylate (CAS No. 2137145-52-7)

The compound tert-butyl (2R)-2-butanoyl-2-methylpyrrolidine-1-carboxylate (CAS No. 2137145-52-7) is a chiral pyrrolidine derivative with significant applications in pharmaceutical synthesis and organic chemistry. Its unique structure, featuring a tert-butyl group and a butanoyl side chain, makes it a valuable intermediate for the development of bioactive molecules. Researchers and industries are increasingly interested in this compound due to its potential in asymmetric synthesis and drug discovery.

In recent years, the demand for chiral building blocks like tert-butyl (2R)-2-butanoyl-2-methylpyrrolidine-1-carboxylate has surged, driven by advancements in enantioselective catalysis and the need for high-purity intermediates. This compound is particularly relevant in the synthesis of protease inhibitors and kinase modulators, which are critical in treating diseases such as cancer and viral infections. Its stereochemical purity and functional group compatibility make it a preferred choice for medicinal chemists.

The synthesis of tert-butyl (2R)-2-butanoyl-2-methylpyrrolidine-1-carboxylate typically involves multi-step organic reactions, including N-Boc protection, enantioselective alkylation, and acyl transfer. These processes highlight the compound's role in demonstrating modern green chemistry principles, such as atom economy and reduced waste generation. As sustainability becomes a focal point in chemical research, this compound aligns with the industry's shift toward eco-friendly synthesis methods.

From a commercial perspective, tert-butyl (2R)-2-butanoyl-2-methylpyrrolidine-1-carboxylate is available in high purity grades, catering to both research laboratories and industrial-scale production. Its stability under standard storage conditions and compatibility with common solvents enhance its usability. Suppliers often emphasize its low hygroscopicity and extended shelf life, which are critical for long-term projects.

Emerging trends in AI-driven drug discovery have further amplified interest in this compound. Computational models frequently identify pyrrolidine scaffolds as privileged structures for targeting GPCRs and ion channels. The tert-butyl (2R)-2-butanoyl-2-methylpyrrolidine-1-carboxylate serves as a versatile template for virtual screening and structure-activity relationship (SAR) studies, bridging the gap between in silico predictions and experimental validation.

Quality control of tert-butyl (2R)-2-butanoyl-2-methylpyrrolidine-1-carboxylate relies on advanced analytical techniques, including HPLC, NMR, and mass spectrometry. These methods ensure compliance with stringent regulatory standards, particularly in GMP manufacturing. The compound's chiral purity is often verified using chiral stationary phases, reflecting its importance in producing enantiomerically pure therapeutics.

In summary, tert-butyl (2R)-2-butanoyl-2-methylpyrrolidine-1-carboxylate (CAS No. 2137145-52-7) represents a convergence of synthetic utility, pharmaceutical relevance, and sustainability. Its role in asymmetric synthesis and drug development continues to grow, supported by evolving technologies and market needs. As research progresses, this compound is poised to remain a cornerstone in the toolkit of modern chemists.